Cas no 12227-64-4 (C.I. Food Red 7:1)

• Product Name: C.I. Food Red 7:1
• CAS No: 12227-64-4
• MF: C₂₀H₁₁AlN₂O₁₀S₃
• MW: 562.485280275345
• CID: 208423
• PubChem ID: 136086322
• Update Time: 2025-04-19

C.I. Food Red 7:1 Chemical and Physical Properties

Names and Identifiers

• C.I. Food Red 7:1
• 16255:1; C.I.Pigment Red 274; P.R.274; Necolical Poncoau 4R Lake
• 12227-64-4
• K6DSC8J075
• UNII-K6DSC8J075
• C.I. 16255:1
• C.I. FOOD RED 7 ALUMINUM LAKE
• Ponceau 4R aluminum
• F71253
• EINECS 235-438-3

• Inchi： 1S/C20H14N2O10S3.Al/c23-16-7-5-11-9-12(33(24,25)26)10-18(35(30,31)32)19(11)20(16)22-21-15-6-8-17(34(27,28)29)14-4-2-1-3-13(14)15;/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32);/q;+3/p-3/b22-21+;
• InChI Key： LHUJXRCUDUXSCN-QUABFQRHSA-K
• SMILES： S(C1C=C(C=C2C=CC(=C(C2=1)/N=N/C1C=CC(=C2C=CC=CC2=1)S(=O)(=O)[O-])O)S(=O)(=O)[O-])(=O)(=O)[O-].[Al+3]

Computed Properties

• Exact Mass: 564.96262
• Monoisotopic Mass: 561.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 1190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238A^2

Experimental Properties

• PSA: 208.06